Cas no 75864-92-5 (2,4-Diphenyl-1-(2-pyridinyl)-5,6-dihydrobenzo[h]quinolinium tetrafluoroborate)

• Product Name: 2,4-Diphenyl-1-(2-pyridinyl)-5,6-dihydrobenzo[h]quinolinium tetrafluoroborate
• CAS No: 75864-92-5
• CID: 4658555
• Update Time: 2025-06-08

2,4-Diphenyl-1-(2-pyridinyl)-5,6-dihydrobenzo[h]quinolinium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• Benzo[h]quinolinium, 5,6-dihydro-2,4-diphenyl-1-(2-pyridinyl)-, tetrafluoroborate(1-) (1:1)
• 2,4-Diphenyl-1-(2-pyridinyl)-5,6-dihydrobenzo[h]quinolinium tetrafluoroborate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2,4-Diphenyl-1-(2-pyridinyl)-5,6-dihydrobenzo[h]quinolinium tetrafluoroborate

Introduction to 2,4-Diphenyl-1-(2-pyridinyl)-5,6-dihydrobenzo[h]quinolinium tetrafluoroborate (CAS No. 75864-92-5)

2,4-Diphenyl-1-(2-pyridinyl)-5,6-dihydrobenzo[h]quinolinium tetrafluoroborate, identified by its CAS number 75864-92-5, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound belongs to the class of benzo[h]quinolinium derivatives, which are known for their diverse applications in medicinal chemistry, particularly in the development of bioactive molecules and advanced materials.

The molecular structure of 2,4-Diphenyl-1-(2-pyridinyl)-5,6-dihydrobenzo[h]quinolinium tetrafluoroborate features a benzo[h]quinoline core substituted with phenyl and pyridinyl groups, which contribute to its remarkable chemical stability and reactivity. The presence of the tetrafluoroborate anion further enhances its solubility in polar organic solvents, making it a versatile intermediate in synthetic chemistry.

In recent years, this compound has been extensively studied for its potential applications in pharmaceutical research. Its benzo[h]quinoline scaffold is a privileged structure in drug discovery, often found in bioactive molecules targeting various diseases. The introduction of phenyl and pyridinyl groups into the core structure modulates its electronic properties, making it a promising candidate for developing novel therapeutic agents.

One of the most intriguing aspects of 2,4-Diphenyl-1-(2-pyridinyl)-5,6-dihydrobenzo[h]quinolinium tetrafluoroborate is its ability to act as a ligand in coordination chemistry. The nitrogen atoms from the pyridinyl groups can coordinate with transition metals, forming stable complexes that exhibit catalytic activity. These metal complexes have been explored in various catalytic processes, including cross-coupling reactions and oxidation reactions, which are crucial in organic synthesis.

Recent research has also highlighted the potential of this compound in the field of materials science. Its extended π-conjugation system and rigid aromatic structure make it an excellent candidate for designing organic semiconductors and light-emitting diodes (OLEDs). Studies have demonstrated that 2,4-Diphenyl-1-(2-pyridinyl)-5,6-dihydrobenzo[h]quinolinium tetrafluoroborate can be used to create highly efficient charge transport materials, which are essential for next-generation electronic devices.

The compound's stability under various conditions has also been a subject of interest. It exhibits high thermal and chemical stability, making it suitable for long-term storage and repeated use in synthetic protocols. This stability is particularly important in pharmaceutical applications where consistency and reliability are paramount.

In addition to its synthetic utility, 2,4-Diphenyl-1-(2-pyridinyl)-5,6-dihydrobenzo[h]quinolinium tetrafluoroborate has shown promise in biological studies. Preliminary investigations suggest that it may interact with biological targets such as enzymes and receptors, potentially leading to the development of new drugs. However, further research is needed to fully elucidate its biological activity and mechanisms of action.

The synthesis of 2,4-Diphenyl-1-(2-pyridinyl)-5,6-dihydrobenzo[h]quinolinium tetrafluoroborate involves multi-step organic reactions that require careful optimization. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been reported to improve yields and purity. These synthetic methodologies are critical for producing high-quality material suitable for both research and industrial applications.

The compound's solubility profile has also been a focus of recent studies. Its ability to dissolve in both polar and non-polar solvents makes it adaptable for various applications ranging from solution-based processing to solid-state materials. This versatility is particularly valuable in pharmaceutical formulations where solvent choice can significantly impact drug delivery and bioavailability.

From a commercial perspective, 75864-92-5 is available from multiple chemical suppliers who specialize in fine chemicals and research compounds. Its availability ensures that researchers can access this valuable material without significant difficulty. However, due to its complex structure, 75864-92-5 may be more expensive compared to simpler organic compounds.

The future prospects of 2,4-Diphenyl-1-(2-pyridinyl)-5,6-dihydrobenzo[h]quinolinium tetrafluoroborate are vast. Ongoing research is expected to uncover new applications in drug discovery, OLEDs, and other advanced materials. As our understanding of its properties grows, 75864-92-5 is likely to play an increasingly important role in both academic research and industrial development.